Cas no 894808-73-2 (1-Methylpiperidin-3-amine dihydrochloride)

• Product Name: 1-Methylpiperidin-3-amine dihydrochloride
• CAS No: 894808-73-2
• MF: C₆H₁₅ClN₂
• MW: 150.649700403214
• MDL: MFCD06796280
• CID: 1006037
• PubChem ID: 17750342
• Update Time: 2025-10-30

1-Methylpiperidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methylpiperidin-3-amine dihydrochloride
• 1-methyl-piperidin-3-yl-amine dihydrochloride
• 3-Amino-1-methylpiperidine DiHCl
• 3-Amino-1-methylpiperidine dihydrochloride
• 1-METHYL-PIPERIDIN-3-YLAMINE DIHYDROCHLORIDE
• 3-Amino-1methyl piperidine dihydrochloride
• 3-amino-1-methyl-piperidine 2 hcl
• 3-amino-1-methyl piperidine dihydrochloride
• (R)-3-Amino-1-methylpiperidine Dihydrochloride
• AK159101
• (S)-3-Amino-1-methylpiperidine Dihydrochloride
• 3-Piperidinamine,1-methyl-
• LUOGVMPUQUBQTC-UHFFFAOYSA
• 3-Piperidinamine, 1-methyl-, dihydrochloride (9CI)
• (1-Methylpiperidin-3-yl)amine dihydrochloride
• 3-Amino-N-methylpiperidine dihydrochloride
• 1-methylpiperidine-3-amine dihydrochloride
• PB12415
• 1-Methylpiperidin-3-amine--hydrogen chloride (1/2)
• MFCD06796280
• 3-Amino-1-methylpiperidine 2HCl
• AC-3555
• SY035248
• J-511516
• MFCD20926142
• CS-W003989
• MFCD20926141
• (1-Methylpiperidin-3-yl)amine Dihydrochloride;1-Methylpiperidin-3-amine Dihydrochloride;3-Amino-N-methylpiperidine Dihydrochloride; 3-Piperidinamine, 1-methyl-, dihydrochloride
• SCHEMBL2319373
• SB10210
• LUOGVMPUQUBQTC-UHFFFAOYSA-N
• (R)-1-Methyl-piperidin-3-ylamine dihydrochloride
• PB28836
• SY011816
• SY035249
• 1-methylpiperidin-3-amine;dihydrochloride
• DS-1418
• 3-amino N-methylpiperidine dihydrochloride
• DB-022179
• DA-32015
• EN300-7359314
• (S)-1-METHYL-PIPERIDIN-3-YLAMINE DIHYDROCHLORIDE
• 3-Amino-1-methyl-piperidine dihydrochloride, AldrichCPR
• 894808-73-2
• AKOS015920263
• rac 3-Amino-1-methyl-piperidine x 2 HCl
• 1-methylpiperidin-3-aminedihydrochloride
• PS-8463
• DTXSID30590444

• MDL： MFCD06796280
• Inchi： 1S/C6H14N2.ClH/c1-8-4-2-3-6(7)5-8;/h6H,2-5,7H2,1H3;1H
• InChI Key： ZITWMUMOQKHNHW-UHFFFAOYSA-N
• SMILES： Cl.NC1CCCN(C)C1

Computed Properties

• Exact Mass: 186.06900
• Monoisotopic Mass: 186.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 72.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3

Experimental Properties

• PSA: 29.26000
• LogP: 2.28150

1-Methylpiperidin-3-amine dihydrochloride Security Information

• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1-Methylpiperidin-3-amine dihydrochloride

Recent Advances in the Study of 1-Methylpiperidin-3-amine Dihydrochloride (CAS: 894808-73-2)

The compound 1-Methylpiperidin-3-amine dihydrochloride (CAS: 894808-73-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and amine functionality, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-Methylpiperidin-3-amine dihydrochloride, highlighting its scalability and purity under optimized conditions. The research team employed a multi-step synthesis involving reductive amination and subsequent hydrochloride salt formation, achieving a high yield of 85%. This advancement is critical for large-scale production, ensuring consistent quality for preclinical and clinical studies.

Pharmacological evaluations of 1-Methylpiperidin-3-amine dihydrochloride have revealed its affinity for sigma-1 and sigma-2 receptors, which are implicated in neuroprotection and cancer therapy. In vitro assays demonstrated its ability to modulate intracellular calcium levels, suggesting a potential role in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its low cytotoxicity profile makes it a viable candidate for further investigation in CNS-targeted therapies.

Another notable application of this compound is in the field of antiviral research. A 2024 preprint study on bioRxiv reported that 1-Methylpiperidin-3-amine dihydrochloride exhibits inhibitory effects against certain RNA viruses, including SARS-CoV-2 variants. The study proposed that the compound interferes with viral entry by binding to host cell receptors, a mechanism distinct from traditional antiviral drugs. These findings open new avenues for repurposing this molecule in pandemic preparedness.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 1-Methylpiperidin-3-amine dihydrochloride. Recent pharmacokinetic studies in rodent models indicated rapid clearance and moderate bioavailability, necessitating formulation improvements or structural modifications. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to enhance its therapeutic efficacy.

In conclusion, 1-Methylpiperidin-3-amine dihydrochloride (CAS: 894808-73-2) represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to address its limitations while expanding its applications in neurology, oncology, and virology. The compound's unique pharmacological profile and synthetic accessibility position it as a key player in future drug discovery efforts.